Cas no 749907-03-7 (4-(2-Chloropropanoyl)aminobenzamide)
4-(2-Chloropropanoyl)aminobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Chloropropanoylamino)benzamide
- 4-[(2-chloropropanoyl)amino]benzamide
- 749907-03-7
- MFCD06336117
- AKOS000199088
- EN300-08996
- AKOS017258661
- MKD03665
- CS-0221374
- AB01325937-02
- 4-(2-chloropropanamido)benzamide
- NCGC00332643-01
- Z55992910
- 4-(2-Chloropropanoyl)aminobenzamide
-
- Inchi: 1S/C10H11ClN2O2/c1-6(11)10(15)13-8-4-2-7(3-5-8)9(12)14/h2-6H,1H3,(H2,12,14)(H,13,15)
- InChI Key: IQXHRSUFQPFFIK-UHFFFAOYSA-N
- SMILES: ClC(C)C(NC1C=CC(C(N)=O)=CC=1)=O
Computed Properties
- Exact Mass: 226.0509053Da
- Monoisotopic Mass: 226.0509053Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 72.2Ų
4-(2-Chloropropanoyl)aminobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C214688-50mg |
4-[(2-Chloropropanoyl)amino]benzamide |
749907-03-7 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C214688-100mg |
4-[(2-Chloropropanoyl)amino]benzamide |
749907-03-7 | 100mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C214688-500mg |
4-[(2-Chloropropanoyl)amino]benzamide |
749907-03-7 | 500mg |
$ 250.00 | 2022-04-01 | ||
| Enamine | EN300-08996-0.05g |
4-(2-chloropropanamido)benzamide |
749907-03-7 | 95% | 0.05g |
$24.0 | 2023-10-28 | |
| Enamine | EN300-08996-0.1g |
4-(2-chloropropanamido)benzamide |
749907-03-7 | 95% | 0.1g |
$36.0 | 2023-10-28 | |
| Enamine | EN300-08996-0.25g |
4-(2-chloropropanamido)benzamide |
749907-03-7 | 95% | 0.25g |
$51.0 | 2023-10-28 | |
| Enamine | EN300-08996-0.5g |
4-(2-chloropropanamido)benzamide |
749907-03-7 | 95% | 0.5g |
$81.0 | 2023-10-28 | |
| Enamine | EN300-08996-1.0g |
4-(2-chloropropanamido)benzamide |
749907-03-7 | 95% | 1g |
$104.0 | 2023-05-01 | |
| Enamine | EN300-08996-2.5g |
4-(2-chloropropanamido)benzamide |
749907-03-7 | 95% | 2.5g |
$144.0 | 2023-10-28 | |
| Enamine | EN300-08996-5.0g |
4-(2-chloropropanamido)benzamide |
749907-03-7 | 95% | 5g |
$209.0 | 2023-05-01 |
4-(2-Chloropropanoyl)aminobenzamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-(2-Chloropropanoyl)aminobenzamide
Introduction to 4-(2-Chloropropanoyl)aminobenzamide (CAS No. 749907-03-7)
4-(2-Chloropropanoyl)aminobenzamide, with the CAS number 749907-03-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a benzamide moiety and a 2-chloropropanoyl group, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The chemical formula of 4-(2-Chloropropanoyl)aminobenzamide is C10H11ClN2O2, and its molecular weight is approximately 218.66 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for various laboratory and industrial processes.
In recent years, 4-(2-Chloropropanoyl)aminobenzamide has been the subject of extensive research due to its potential biological activities. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(2-Chloropropanoyl)aminobenzamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, thereby reducing inflammation.
Beyond its anti-inflammatory properties, 4-(2-Chloropropanoyl)aminobenzamide has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway. These findings suggest that 4-(2-Chloropropanoyl)aminobenzamide could be developed into a novel therapeutic agent for cancer treatment.
The synthesis of 4-(2-Chloropropanoyl)aminobenzamide can be achieved through several routes, but one common method involves the reaction of 4-aminobenzamide with 2-chloropropionyl chloride in the presence of a base such as triethylamine. This reaction proceeds via an acylation mechanism, resulting in the formation of the desired product with high yield and purity. The synthetic process is well-documented in the literature and can be easily scaled up for industrial production.
In terms of safety and handling, 4-(2-Chloropropanoyl)aminobenzamide should be stored in a cool, dry place away from direct sunlight and sources of heat. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. While it is not classified as a hazardous material, proper handling practices should always be followed to ensure laboratory safety.
The future prospects for 4-(2-Chloropropanoyl)aminobenzamide are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions, including chronic pain and cancer. Preliminary results from these trials have been encouraging, suggesting that this compound could become an important addition to the therapeutic arsenal available to healthcare providers.
In conclusion, 4-(2-Chloropropanoyl)aminobenzamide (CAS No. 749907-03-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development into therapeutic agents for various diseases. As research continues to uncover new applications and mechanisms of action, the importance of this compound in the field of drug discovery is likely to grow.
749907-03-7 (4-(2-Chloropropanoyl)aminobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)